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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzamide

Cat. No.: B112179 Get Quote

Application Notes and Protocols: 2-Amino-5-methoxybenzamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-5-methoxybenzamide (CAS No: 1882-71-9) is an aromatic amine and a benzamide derivative. Its structure

makes it a valuable building block in medicinal chemistry and organic synthesis. Molecules with the benzamide

scaffold are integral to numerous pharmaceuticals. For instance, a related compound, 2-Amino-N-(5-chloropyridin-2-

yl)-5-methoxybenzamide, serves as a critical intermediate in the synthesis of Factor Xa inhibitors, a class of modern

anticoagulants used to prevent and treat thromboembolic diseases.[1] Furthermore, various benzamide derivatives

have been investigated for a range of biological activities, including as anti-inflammatory agents and inhibitors of key

enzymes in metabolic pathways.[2][3]

These application notes provide comprehensive safety protocols, handling procedures, and example experimental

methodologies for the use of 2-Amino-5-methoxybenzamide in a laboratory setting.

Physical and Chemical Properties
The fundamental properties of 2-Amino-5-methoxybenzamide are summarized below.
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Property Value Reference

CAS Number 1882-71-9 [4][5]

Molecular Formula C₈H₁₀N₂O₂ [4][5]

Molecular Weight 166.18 g/mol [4][5]

IUPAC Name 2-amino-5-methoxybenzamide [4]

Synonyms
5-methoxyanthranilamide, 2-amino-5-

(methyloxy)benzamide
[4][5]

Appearance Solid [6]

Storage Temperature 4°C, protect from light [5]

Safety and Hazard Information
2-Amino-5-methoxybenzamide is classified as hazardous. All personnel must review the Safety Data Sheet (SDS)

before handling and adhere to the GHS classifications summarized in the table below.[4][6][7]

Category GHS Classification and Statements

Pictograms
alt text

ngcontent-ng-c1205671314="" class="ng-star-inserted">

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[4][7][8]H317: May cause an

allergic skin reaction.[4]H315: Causes skin irritation.H318:

Causes serious eye damage.H341: Suspected of causing

genetic defects.[7]May cause respiratory irritation.[9]

Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

[4]P264: Wash skin thoroughly after handling.[4]P280: Wear

protective gloves/protective clothing/eye protection/face

protection.[4]P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[7]P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

[4]P305+P351+P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4]P405: Store locked up.

[7]P501: Dispose of contents/container to an approved waste

disposal plant.[4]
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Adherence to strict safety protocols is mandatory when working with 2-Amino-5-methoxybenzamide.

Personal Protective Equipment (PPE)
Gloves: Wear nitrile or other chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[10]

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If dust generation is unavoidable, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[6]

Engineering Controls
All handling of solid 2-Amino-5-methoxybenzamide and its solutions should be performed in a certified chemical

fume hood to avoid inhalation.[6]

Ensure an eyewash station and safety shower are readily accessible.[6]

Storage Protocol
Procure the compound from a verified supplier and log its arrival.

Store the container in a cool, dry, and well-ventilated area.[11]

The storage location must be locked and accessible only to authorized personnel.[7]

Keep the container tightly sealed to prevent moisture ingress.[11]

Store separately from incompatible materials such as strong oxidizing agents, acids, and bases.[6]

Spill and Leak Protocol
In the event of a spill, follow the workflow outlined below.
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Spill Response Protocol

Spill Occurs Alert others and
evacuate immediate area

Immediate Action Don appropriate PPE
(Gloves, Goggles, Respirator)

Preparation Cover with inert absorbent
(e.g., vermiculite, sand)

Cleanup Process Carefully sweep solid into
a labeled waste container.

Avoid creating dust.

Cleanup Process Decontaminate spill area
with soap and water

Cleanup Process Seal and label waste container.
Dispose as hazardous waste.

Cleanup Process

First Aid Decision Tree

Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of
soap and water for 15 min.

Remove contaminated clothing.

Rinse cautiously with water
for several minutes.

Remove contact lenses.

Move to fresh air.
If not breathing, give
artificial respiration.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate
Medical Attention.

Bring SDS.

Potential Mechanism: IMP Dehydrogenase Inhibition

Inosine Monophosphate
(IMP)

Xanthosine Monophosphate
(XMP)

Catalyzed by Guanosine Monophosphate
(GMP)

Catalyzed by GTP / dGTP
(DNA/RNA Synthesis)

IMPDH Enzyme GMP Synthase
2-Amino-5-methoxybenzamide

(or its active metabolite)
Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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